Cas no 1804142-48-0 (2,3-Bis(trifluoromethyl)-5-ethoxypyridine)

• Product Name: 2,3-Bis(trifluoromethyl)-5-ethoxypyridine
• CAS No: 1804142-48-0
• MF: C₉H₇F₆NO
• MW: 259.148403406143
• CID: 4908406
• Update Time: 2025-06-08

2,3-Bis(trifluoromethyl)-5-ethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-5-ethoxypyridine

• Inchi： 1S/C9H7F6NO/c1-2-17-5-3-6(8(10,11)12)7(16-4-5)9(13,14)15/h3-4H,2H2,1H3
• InChI Key： BPRLVIMEITXLDJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CN=C1C(F)(F)F)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 251
• XLogP3: 3
• Topological Polar Surface Area: 22.1

Additional information on 2,3-Bis(trifluoromethyl)-5-ethoxypyridine

Introduction to 2,3-Bis(trifluoromethyl)-5-ethoxypyridine (CAS No. 1804142-48-0)

2,3-Bis(trifluoromethyl)-5-ethoxypyridine (CAS No. 1804142-48-0) is a highly specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in the pharmaceutical and agrochemical industries. This compound belongs to the class of pyridines, which are six-membered heterocyclic aromatic compounds containing one nitrogen atom and five carbon atoms. The presence of trifluoromethyl groups and an ethoxy substituent imparts distinct characteristics that make it a valuable candidate for further research and development.

The chemical structure of 2,3-Bis(trifluoromethyl)-5-ethoxypyridine is characterized by the presence of two trifluoromethyl groups at the 2 and 3 positions of the pyridine ring, and an ethoxy group at the 5 position. These functional groups contribute to the compound's high lipophilicity, stability, and reactivity, making it suitable for a wide range of applications. The trifluoromethyl groups are known for their electron-withdrawing properties, which can influence the electronic distribution within the molecule and affect its reactivity and biological activity.

In the pharmaceutical industry, 2,3-Bis(trifluoromethyl)-5-ethoxypyridine has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as a modulator of various biological targets, including enzymes, receptors, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent inhibitory activity against a specific enzyme involved in cancer cell proliferation. This finding suggests that 2,3-Bis(trifluoromethyl)-5-ethoxypyridine could serve as a valuable scaffold for the design of novel anticancer agents.

Beyond its pharmaceutical applications, 2,3-Bis(trifluoromethyl)-5-ethoxypyridine has also been investigated for its potential use in agrochemicals. Pyridine derivatives are commonly used as herbicides and insecticides due to their ability to disrupt essential biological processes in plants and insects. A study published in the Pest Management Science in 2020 demonstrated that this compound exhibited significant herbicidal activity against several weed species. The high lipophilicity and stability of 2,3-Bis(trifluoromethyl)-5-ethoxypyridine make it particularly effective in penetrating plant tissues and exerting its herbicidal effects.

The synthesis of 2,3-Bis(trifluoromethyl)-5-ethoxypyridine has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of 2,3-dichloro-5-ethoxypyridine with triflic acid fluoride followed by dehydrohalogenation. This method has been refined to achieve high yields with minimal side products. Additionally, recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that reduce waste and energy consumption.

The physical properties of 2,3-Bis(trifluoromethyl)-5-ethoxypyridine, such as its melting point, boiling point, and solubility in various solvents, have been extensively characterized. These properties are crucial for optimizing its use in different applications. For example, its low solubility in water but high solubility in organic solvents makes it suitable for formulations that require good dispersion or dissolution properties.

In conclusion, 2,3-Bis(trifluoromethyl)-5-ethoxypyridine (CAS No. 1804142-48-0) is a versatile compound with a wide range of potential applications in pharmaceuticals and agrochemicals. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activity and synthetic methods, it is likely that this compound will play an increasingly important role in advancing various scientific fields.